Cas no 2171962-08-4 (1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2171962-08-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5565954
• PubChem ID: 165592899
• Update Time: 2025-10-30

1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid
• EN300-1630692
• 2171962-08-4
• 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H18O4/c12-9(13)10(3-1-2-4-10)11(14)5-7-15-8-6-11/h14H,1-8H2,(H,12,13)
• InChI Key： IGBFLQLUZXSQTP-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid (CAS: 2171962-08-4)

1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid (CAS: 2171962-08-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid involves a multi-step process that has been optimized for high yield and purity. Researchers have reported the use of advanced catalytic methods and green chemistry principles to enhance the efficiency of its production. These developments are crucial for scaling up the compound's synthesis for preclinical and clinical studies, ensuring a reliable supply for further research.

Pharmacological investigations have revealed that 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Recent in vitro and in vivo studies suggest that the compound may have applications in treating inflammatory diseases and metabolic disorders. Its ability to interact with key biological targets has been demonstrated through high-throughput screening and molecular docking studies, providing a foundation for its therapeutic potential.

One of the most exciting aspects of this compound is its potential role in drug discovery and development. Preliminary data indicate that 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid could serve as a lead compound for the design of new therapeutics. Researchers are exploring its derivatives to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for advancing it to clinical trials.

Despite these promising findings, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing studies are addressing these gaps through comprehensive toxicological assessments and mechanistic studies. The integration of omics technologies, such as proteomics and metabolomics, is expected to provide deeper insights into its biological effects and potential off-target interactions.

In conclusion, 1-(4-Hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid (CAS: 2171962-08-4) represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and bioactivity profile make it a valuable subject for research, with potential applications in treating a range of diseases. Continued efforts in synthesis optimization, pharmacological evaluation, and safety assessment will be essential to unlock its full therapeutic potential.